Cas no 1806845-44-2 (3-Chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol)

• Product Name: 3-Chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol
• CAS No: 1806845-44-2
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4874128
• Update Time: 2025-06-14

3-Chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol

• Inchi： 1S/C8H5ClF5NO/c9-4-1-3(2-16)5(7(10)11)15-6(4)8(12,13)14/h1,7,16H,2H2
• InChI Key： SPTMIEJYHLOMSU-UHFFFAOYSA-N
• SMILES： ClC1C=C(CO)C(C(F)F)=NC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol

Recent Advances in the Study of 3-Chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol (CAS: 1806845-44-2)

The compound 3-Chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol (CAS: 1806845-44-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. Its trifluoromethyl and difluoromethyl groups contribute to its high reactivity and stability, making it a valuable building block for the development of fluorinated compounds. Researchers have successfully utilized this compound in the synthesis of various pyridine derivatives, which exhibit promising biological activities, including antimicrobial and anti-inflammatory properties.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a precursor in the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study revealed that derivatives of 3-Chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol exhibited potent inhibitory effects on key inflammatory mediators, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant advancement was reported in the field of agrochemical research, where the compound was employed in the synthesis of novel pesticides. Researchers found that its fluorinated pyridine core enhanced the pesticidal activity of the resulting compounds, providing improved efficacy against a broad spectrum of agricultural pests. This discovery opens new avenues for the development of environmentally friendly pest control agents with reduced toxicity to non-target organisms.

Further investigations into the compound's mechanism of action have revealed its ability to interact with specific protein targets, modulating their function in a selective manner. Computational modeling and molecular docking studies have provided insights into the structural determinants of its binding affinity, paving the way for the rational design of more potent and selective derivatives.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential off-target effects. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinically viable therapeutics.

In conclusion, 3-Chloro-6-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-methanol (CAS: 1806845-44-2) represents a versatile and promising scaffold for the development of novel bioactive compounds. Its unique chemical properties and demonstrated biological activities make it a valuable asset in both pharmaceutical and agrochemical research. Future studies will likely explore its potential in additional therapeutic areas and further refine its applications in drug discovery and development.